Cas no 1351054-91-5 (2-Formyl-4-nitrophenylboronic acid pinacol ester)

• Product Name: 2-Formyl-4-nitrophenylboronic acid pinacol ester
• CAS No: 1351054-91-5
• MF: C₁₃H₁₆BNO₅
• MW: 277.080843925476
• CID: 3042876
• PubChem ID: 75487155
• Update Time: 2025-09-21

2-Formyl-4-nitrophenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-Formyl-4-nitrophenylboronic acid pinacol ester
• Benzaldehyde, 5-nitro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 5-Nitro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
• BS-30706
• BEC05491
• MFCD22493739
• 1351054-91-5
• CS-0176479
• G65860

• Inchi： 1S/C13H16BNO5/c1-12(2)13(3,4)20-14(19-12)11-6-5-10(15(17)18)7-9(11)8-16/h5-8H,1-4H3
• InChI Key： WKXQJVCGMUZAQZ-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC([N+]([O-])=O)=CC=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 277.1121528g/mol
• Monoisotopic Mass: 277.1121528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 408.6±40.0 °C at 760 mmHg
• Flash Point: 200.9±27.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-Formyl-4-nitrophenylboronic acid pinacol ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)